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Compound of Interest

Compound Name: 4' 7-Dimethoxyisoflavone

Cat. No.: B191126

Audience: Researchers, scientists, and drug development professionals.
Introduction

4'7-Dimethoxyisoflavone, also known as Daidzein dimethyl ether, is a synthetic isoflavone
structurally related to compounds found in plants like legumes.[1] It is utilized in research for its
biological activities, including antifungal properties and its potential to modulate cellular
signaling pathways involved in growth and hormonal activity.[1][2][3] Proper preparation and
storage of stock solutions are critical for ensuring the compound's stability and obtaining
reproducible experimental results. This document provides detailed protocols for the
preparation and storage of 4',7-Dimethoxyisoflavone solutions for both in vitro and in vivo
applications.

Quantitative Data Summary

The following tables summarize the key physical, chemical, and solubility properties of 4',7-
Dimethoxyisoflavone, along with recommended storage conditions.

Table 1: Physical and Chemical Properties of 4',7-Dimethoxyisoflavone
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Property Value

CAS Number 1157-39-7[1][3]

Molecular Formula C17H1404[1][3][4]

Molecular Weight 282.29 g/mol [1][3]1[4]

Appearance Creamy white crystalline powder[5]

| Melting Point | 163 °C[1] |

Table 2: Solubility Data for 4',7-Dimethoxyisoflavone

Solvent Concentration Notes

Use fresh, anhydrous
DMSO 4 mg/mL (~14.16 mM)[3] DMSO as moisture can
reduce solubility.[3]

| 10% DMSO in Corn Qil | 2 2.5 mg/mL (~8.86 mM)[2] | For in vivo use. Heat and/or sonication

may be required to aid dissolution.[2] |

Table 3: Recommended Storage Conditions

Format Temperature Duration Special Conditions

Keep container

Solid Powder -20°C 3 years[3] .
tightly closed.[1][5]

o Aliguot to avoid
Stock Solution in

DMSO

-80°C 6 - 12 months[2][3] repeated freeze-thaw
cycles.[2][3]

| Stock Solution in DMSO | -20°C | 1 month[2][3] | Protect from light.[2] |

Experimental Protocols
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Safety Precautions

o Handle 4',7-Dimethoxyisoflavone powder in a well-ventilated area or under a fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.

e DMSO is a potent solvent that can facilitate the absorption of substances through the skin.
Handle with care.

o Refer to the Safety Data Sheet (SDS) for complete safety and handling information.

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

This protocol describes the preparation of a high-concentration stock solution suitable for long-
term storage and subsequent dilution for in vitro assays.

Materials and Equipment:

4',7-Dimethoxyisoflavone powder (MW: 282.29 g/mol )
e Anhydrous Dimethyl Sulfoxide (DMSO)

¢ Analytical balance

e Microcentrifuge tubes or amber glass vials

e \Vortex mixer

» Pipettes and sterile filter tips

e Optional: Sonicator bath

Methodology:

o Calculation: To prepare a 10 mM stock solution, calculate the required mass of the
compound.
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o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)
o For1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

o Mass = 0.010 mol/L * 0.001 L * 282.29 g/mol * 1000 mg/g = 2.82 mg

e Weighing: Accurately weigh 2.82 mg of 4',7-Dimethoxyisoflavone powder and place it into
a sterile vial.

e Dissolution: Add 1 mL of anhydrous DMSO to the vial.

e Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. If
dissolution is difficult, gentle warming or brief sonication can be applied. Visually inspect the
solution to ensure no particulates are present.

» Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the
stock solution into smaller, single-use volumes (e.g., 20-100 pL) in sterile microcentrifuge
tubes.[2][3]

o Storage: Store the aliquots at -80°C for up to one year or at -20°C for up to one month.[3]
Ensure tubes are clearly labeled with the compound name, concentration, and date of
preparation.

Preparation

orage
1. Calculate Mass 2. Weigh Powder 3. Add Anhydrous . Vortex / Sonicate . Aliquot into 6. Store at -20°C or -80°C
(e.g., 2.82 mg for 1 mL of 10 mM) : 9 DMSO ntil Di: Ve ingle-! (Protect from Light)

Click to download full resolution via product page

Workflow for preparing 4',7-Dimethoxyisoflavone stock solution.

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
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This protocol details the dilution of the high-concentration DMSO stock for use in cell culture

experiments.

Materials and Equipment:

10 mM 4',7-Dimethoxyisoflavone stock solution in DMSO
Sterile cell culture medium (e.g., DMEM, RPMI-1640)
Sterile microcentrifuge tubes

Pipettes and sterile filter tips

Methodology:

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): It is advisable to perform serial dilutions
to avoid precipitation of the compound.[6] For example, prepare a 1 mM intermediate
solution by diluting the 10 mM stock 1:10 in sterile culture medium.

Final Dilution: Further dilute the intermediate solution to the desired final working
concentration directly in the cell culture medium. For instance, to achieve a 10 pM final
concentration from a 1 mM intermediate stock, perform a 1:100 dilution.

DMSO Concentration Control: Ensure the final concentration of DMSO in the culture medium
is non-toxic to the cells, typically below 0.5%.[6] Remember to include a vehicle control
(medium with the same final DMSO concentration) in your experiments.

Usage: Use the freshly prepared working solutions immediately for experiments. Do not
store diluted aqueous solutions.

Potential Signaling Pathways

While the specific signaling pathways modulated by 4',7-Dimethoxyisoflavone are an active

area of research, it is structurally related to other isoflavones like genistein, which are known to

influence key cellular pathways. Research suggests it may modulate pathways related to

estrogen receptor signaling, cell growth, and metabolism.[1] Related flavonoids have been
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shown to impact the PI3K/Akt/mTOR and MAPK signaling cascades, which are crucial
regulators of cell proliferation, survival, and apoptosis.[7][8][9][10]

4', 7-Dimethoxyisoflavone
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Potential signaling pathways modulated by isoflavones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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